Cas no 5471-94-3 (Benzoic acid,2,6-dimethoxy-4-methyl-, ethyl ester)

• Product Name: Benzoic acid,2,6-dimethoxy-4-methyl-, ethyl ester
• CAS No: 5471-94-3
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 381409
• PubChem ID: 231765
• Update Time: 2025-04-19

Benzoic acid,2,6-dimethoxy-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,6-dimethoxy-4-methyl-, ethyl ester
• 1-(4-Acetyl-2,5-dimethyl-1-p-tolyl-1H-pyrrol-3-yl)-ethanone
• NSC-28476
• DTXSID10970028
• ethyl 2,6-dimethoxy-4-methylbenzoate
• 5471-94-3
• NSC28476

• Inchi： 1S/C12H16O4/c1-5-16-12(13)11-9(14-3)6-8(2)7-10(11)15-4/h6-7H,5H2,1-4H3
• InChI Key： JJCYMDPFONTGPL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1C(=O)OCC)OC

Computed Properties

• Exact Mass: 269.14167
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 39.07